N,N-diethyl-2-[(2-methyl-6-phenyl-4-pyrimidinyl)thio]propanamide

• IUPAC Name: N,N-diethyl-2-(2-methyl-6-phenylpyrimidin-4-yl)sulfanylpropanamide
• InChI: InChI=1S/C18H23N3OS/c1-5-21(6-2)18(22)13(3)23-17-12-16(19-14(4)20-17)15-10-8-7-9-11-15/h7-13H,5-6H2,1-4H3
• InChI Key: LMLTYZVJSYHWFB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(C)SC1=NC(=NC(=C1)C2=CC=CC=C2)C
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

N,N-diethyl-2-[(2-methyl-6-phenyl-4-pyrimidinyl)thio]propanamide, also known as DPTP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DPTP belongs to the class of thioamide compounds and has been studied for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N,N-diethyl-2-[(2-methyl-6-phenyl-4-pyrimidinyl)thio]propanamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a role in inflammation and cancer development. This compound has also been shown to inhibit the activity of certain kinases, such as AKT and ERK, which are involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to reduce inflammation and oxidative stress in animal models of disease. This compound has also been shown to inhibit the growth of cancer cells and induce apoptosis. In addition, this compound has been shown to have neuroprotective effects and may have potential therapeutic applications in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-2-[(2-methyl-6-phenyl-4-pyrimidinyl)thio]propanamide in scientific research is its ability to inhibit the growth of cancer cells and induce apoptosis. This makes it a potential candidate for anticancer drug development. However, one limitation is that the mechanism of action is not fully understood, which may make it difficult to develop targeted therapies. In addition, further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for research on N,N-diethyl-2-[(2-methyl-6-phenyl-4-pyrimidinyl)thio]propanamide. One area of interest is its potential therapeutic applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use as an anticancer agent, either alone or in combination with other drugs. Further studies are also needed to determine the safety and efficacy of this compound in humans, as well as its optimal dosage and administration.

Synthesis Methods

N,N-diethyl-2-[(2-methyl-6-phenyl-4-pyrimidinyl)thio]propanamide can be synthesized through a multistep process involving the reaction of 2-methyl-6-phenyl-4-pyrimidinethiol with diethyl 2-bromo-2-methylpropanedioate, followed by the addition of diisopropylethylamine and trifluoroacetic acid. The final product is obtained through recrystallization and purification.

Scientific Research Applications

N,N-diethyl-2-[(2-methyl-6-phenyl-4-pyrimidinyl)thio]propanamide has been studied for its potential therapeutic applications in various scientific research studies. It has been investigated for its anti-inflammatory, antioxidant, and anticancer properties. This compound has also been studied for its ability to inhibit the growth of cancer cells and induce apoptosis.